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Compound of Interest

Compound Name:
1-Bromo-3-cyclopropoxy-2-

methylbenzene

Cat. No.: B13932722

Get Quote

Executive Summary
3-Bromo-2-methylphenyl cyclopropyl ether (IUPAC: 1-Bromo-3-(cyclopropyloxy)-2-

methylbenzene) is a critical building block in the synthesis of pharmaceutical agents,

particularly Positive Allosteric Modulators (PAMs) targeting the Muscarinic Acetylcholine

Receptor M1.[1][2] Its structural significance lies in the cyclopropyl ether moiety, which serves

as a metabolically stable bioisostere for methoxy or ethoxy groups, enhancing the

pharmacokinetic profile (half-life and blood-brain barrier penetration) of CNS-active drugs.[1][2]

This guide details the chemical identity, validated synthesis protocols (specifically the Chan-

Lam coupling), and its application in drug discovery workflows.[1][2]

Chemical Identity & Synonyms
Accurate nomenclature is vital for database retrieval and patent analysis.[1][2] The following

table consolidates the primary identifiers.

Table 1: Chemical Identifiers & Synonyms
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Category Identifier / Synonym

Common Name 3-Bromo-2-methylphenyl cyclopropyl ether

IUPAC Name 1-Bromo-3-(cyclopropyloxy)-2-methylbenzene

CAS Registry Number 2304046-46-4

Alternative Name 1 (3-Bromo-2-methylphenoxy)cyclopropane

Alternative Name 2 Benzene, 1-bromo-3-(cyclopropyloxy)-2-methyl-

Molecular Formula C₁₀H₁₁BrO

Molecular Weight 227.10 g/mol

SMILES CC1=C(Br)C=CC=C1OC2CC2

Synthesis Protocols
The formation of the Aryl-O-Cyclopropyl bond is synthetically challenging due to the poor

electrophilicity of cyclopropyl halides (preventing simple SN2 reactions) and the instability of

cyclopropanols.[1][2]

The Chan-Lam Oxidative Coupling is the industry-standard method for this transformation,

offering high yields and functional group tolerance.[1][2]

Method A: Copper-Mediated Chan-Lam Coupling
(Recommended)
This protocol utilizes a copper(II) source to catalyze the oxidative cross-coupling of 3-bromo-2-

methylphenol with cyclopropylboronic acid.[1][2]

Reaction Scheme

3-Bromo-2-methylphenol
(Substrate) Cu(OAc)2 (1.0 eq)

2,2'-Bipyridine (1.0 eq)
Na2CO3 (2.0 eq)
DCE, 70°C, AirCyclopropylboronic Acid

(Coupling Partner)

3-Bromo-2-methylphenyl
cyclopropyl ether

Oxidative Coupling
(Yield: 65-80%)
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Figure 1: Chan-Lam coupling workflow for the synthesis of the target ether.[1][2]

Step-by-Step Protocol
Reagent Preparation:

To a round-bottom flask equipped with a magnetic stir bar, add 3-bromo-2-methylphenol

(1.0 equiv) and cyclopropylboronic acid (2.0 equiv).

Add Copper(II) acetate (Cu(OAc)₂, 1.0 equiv) and 2,2'-Bipyridine (1.0 equiv) as the ligand

to stabilize the copper species.[1][2]

Add Sodium carbonate (Na₂CO₃, 2.0 equiv) as the base.[1][2]

Solvent & Atmosphere:

Suspend the solids in 1,2-Dichloroethane (DCE) (0.1 M concentration).

Critical Step: The reaction requires oxygen.[1][2] Do not purge with argon.[1][2] Attach a

drying tube or an oxygen balloon, or simply stir open to dry air if humidity is controlled.[1]

[2]

Reaction:

Heat the mixture to 70°C and stir vigorously for 16–24 hours. The mixture will typically turn

from blue/green to a dark slurry.[1][2]

Work-up:

Cool to room temperature.[1][2][3]

Filter through a pad of Celite to remove copper salts.[1][2] Wash the pad with

Dichloromethane (DCM).[1][2]

Concentrate the filtrate under reduced pressure.[1][2]

Purification:
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Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl

Acetate gradient).[1][2] The product typically elutes as a colorless to pale yellow oil.[1][2]

Mechanism Insight: The reaction proceeds via a Cu(II)/Cu(III) catalytic cycle where the phenol

coordinates to the copper, followed by transmetallation with the boronic acid and reductive

elimination to form the C-O bond.[1][2]

Applications in Drug Discovery
This molecule is primarily used as an intermediate for scaffold decoration in Lead Optimization.

[1][2]

Bioisosteric Replacement
The cyclopropyl ether moiety acts as a bioisostere for:

Methoxy (-OCH₃) groups: It increases lipophilicity (LogP) and steric bulk without significantly

changing electronic properties.[1][2]

Metabolic Blocking: The cyclopropyl group prevents O-dealkylation by Cytochrome P450

enzymes (a common clearance route for methoxy groups), extending the drug's half-life (

).[1][2]

M1 Receptor Positive Allosteric Modulators (PAMs)
Research indicates this scaffold is relevant in the development of M1 PAMs for treating

Alzheimer's disease and schizophrenia.[1][2] The 3-bromo handle allows for further

functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings to attach heteroaryl cores

(e.g., pyridine, quinolone).[1][2]

Lead Optimization Workflow
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Figure 2: Role of the intermediate in the synthesis of M1 Receptor PAMs.

Safety & Handling
Hazards: As an aryl bromide and ether, treat as an irritant.[1][2] The precursor (3-bromo-2-

methylphenol) is toxic and corrosive.[1][2]

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). While the ether is

relatively stable, the bromo-group is reactive.[1][2]

Disposal: Dispose of all copper-contaminated waste separately from general organic waste.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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